2-[3-chloro-4-(cyclopropylmethoxy)phenyl]acetic Acid

• IUPAC Name: 2-[3-chloro-4-(cyclopropylmethoxy)phenyl]acetic acid
• InChI: InChI=1S/C12H13ClO3/c13-10-5-9(6-12(14)15)3-4-11(10)16-7-8-1-2-8/h3-5,8H,1-2,6-7H2,(H,14,15)
• InChI Key: AWCDXHYQCJPTTH-UHFFFAOYSA-N
• Canonical SMILES: C1CC1COC2=C(C=C(C=C2)CC(=O)O)Cl
• Molecular Formula: C12H13ClO3
• DSSTOX Substance ID: DTXSID50388840
• Molecular Weight: 240.68 g/mol
• CAS RN: 57017-96-6

Description

2-[3-Chloro-4-(cyclopropylmethoxy)phenyl]acetic acid (CCMPA) is an organic compound with a molecular formula of C9H10ClO3. It is a derivative of acetic acid and has been studied for its potential applications in scientific research. CCMPA is a colorless solid that is soluble in water and organic solvents. It is used as a reagent in organic synthesis and has been studied for its antimicrobial and antioxidant properties.

Scientific Research Applications

Chlorogenic Acid (CGA): A Pharmacological Review and Call for Further Research

Chlorogenic acid (CGA) is a phenolic acid compound with a variety of biological and pharmacological effects. While CGA is different from 2-[3-chloro-4-(cyclopropylmethoxy)phenyl]acetic acid, it shares the feature of being a phenolic acid with potential therapeutic roles. CGA exhibits antioxidant, antibacterial, hepatoprotective, cardioprotective, anti-inflammatory, antipyretic, neuroprotective, anti-obesity, antiviral, antimicrobial, anti-hypertension activities, and acts as a free radicals scavenger and a central nervous system stimulator. It modulates lipid metabolism and glucose, suggesting its use in treating disorders like hepatic steatosis, cardiovascular disease, diabetes, and obesity. The review calls for more research to unveil and optimize its biological and pharmacological effects, highlighting the potential for practical use as a natural safeguard food additive to replace synthetic antibiotics and thereby reduce medicinal costs (Naveed et al., 2018).

Treatment Options for Reclaiming Wastewater Produced by the Pesticide Industry

The paper addresses the removal of toxic pollutants, including various phenoxy acids and chlorophenols from wastewater generated by the pesticide industry. While not directly mentioning this compound, it contextualizes the broader category of compounds to which it belongs. Biological processes and granular activated carbon are highlighted as effective for removing up to 80-90% of these compounds, demonstrating the relevance of understanding and mitigating the environmental impact of chemical pollutants (Goodwin et al., 2018).

Synthesis, Characterization, and Application of 2-((3-(Chloromethyl)-benzoyl)oxy)benzoic Acid: A Review

This review focuses on a compound with structural similarities to this compound, discussing its synthesis, potential activity, benefits, and the possible molecular mechanisms of its regulations in health and disease. Such compounds, including salicylic acid derivatives, show promise in drug development for their analgesic, anti-inflammatory, and antiplatelet activities. This highlights the broader potential for structurally related compounds in medicinal chemistry and therapeutic applications (Tjahjono et al., 2022).